Cas no 1698535-33-9 (Benzoic acid, 2-amino-4-bromo-3,6-difluoro-)

• Product Name: Benzoic acid, 2-amino-4-bromo-3,6-difluoro-
• CAS No: 1698535-33-9
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• MDL: MFCD34471167
• CID: 5307449
• PubChem ID: 107367736
• Update Time: 2026-03-10

Benzoic acid, 2-amino-4-bromo-3,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-bromo-3,6-difluoro-
• 2-Amino-4-bromo-3,6-difluorobenzoic acid
• PB48609
• SCHEMBL21550525
• PS-16310
• F88985
• EN300-3014581
• SY319928
• 4-Bromo-3,6-difluoroanthranilic Acid
• 1698535-33-9
• CS-0146695
• 2-amino-4-bromo-3,6-difluoro-benzoic acid
• MFCD34471167

• MDL： MFCD34471167
• Inchi： 1S/C7H4BrF2NO2/c8-2-1-3(9)4(7(12)13)6(11)5(2)10/h1H,11H2,(H,12,13)
• InChI Key： VMZKZXMOHWFESX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(Br)C(F)=C1N

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Benzoic acid, 2-amino-4-bromo-3,6-difluoro-

Benzoic acid, 2-amino-4-bromo-3,6-difluoro- (CAS No. 1698535-33-9): A Comprehensive Overview

Benzoic acid, 2-amino-4-bromo-3,6-difluoro-, identified by its CAS number CAS No. 1698535-33-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various applications in drug discovery and synthetic chemistry.

The molecular structure of Benzoic acid, 2-amino-4-bromo-3,6-difluoro- consists of a benzene ring substituted with amino, bromo, and difluoro groups. These functional groups contribute to its distinct chemical properties and reactivity, which are exploited in multiple synthetic pathways. The presence of fluorine atoms, in particular, enhances the compound's metabolic stability and bioavailability, making it an attractive moiety for medicinal chemists.

In recent years, there has been a growing interest in fluorinated benzoic acids due to their potential therapeutic benefits. Studies have demonstrated that these compounds can exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in cancer progression and inflammatory diseases. The fluorine atoms not only improve the pharmacokinetic profile of these molecules but also enhance their binding affinity to target proteins.

One of the most notable applications of Benzoic acid, 2-amino-4-bromo-3,6-difluoro- is in the development of novel anticancer agents. Research has shown that this compound can interfere with key signaling pathways involved in tumor growth and survival. For instance, it has been found to inhibit the activity of kinases such as EGFR and PI3K, which are commonly overexpressed in many cancer types. Additionally, its ability to modulate the expression of genes associated with apoptosis has made it a subject of intense investigation.

The bromo and amino substituents on the benzene ring further enhance the versatility of Benzoic acid, 2-amino-4-bromo-3,6-difluoro-. These groups provide reactive sites for further chemical modifications, allowing researchers to design derivatives with tailored biological activities. For example, the amino group can be used to form amides or ureas, while the bromo group can undergo cross-coupling reactions to introduce additional functional moieties.

The synthesis of Benzoic acid, 2-amino-4-bromo-3,6-difluoro- presents unique challenges due to the presence of multiple reactive sites. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. One common approach involves the fluorination of a brominated intermediate followed by selective functionalization at the amino position. This strategy leverages well-established protocols for aromatic substitution reactions while incorporating fluorine atoms through established methods such as electrochemical fluorination or metal-catalyzed cross-coupling.

The pharmacological profile of Benzoic acid, 2-amino-4-bromo-3,6-difluoro- has been extensively studied in both preclinical and clinical settings. Preclinical data indicate that this compound exhibits significant antitumor activity without causing severe side effects. Animal models have shown that it can effectively inhibit the growth of various cancerous lesions while maintaining normal tissue integrity. These findings have prompted several pharmaceutical companies to explore its potential as a lead compound for new anticancer therapies.

In addition to its anticancer properties, Benzoic acid, 2-amino-4-bromo-3,6-difluoro- has shown promise in treating inflammatory diseases. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. By doing so, it reduces the production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

The future development of Benzoic acid, 2-amino-4-bromo-3,6-difluoro- is likely to be driven by ongoing research into its mechanisms of action and potential therapeutic applications. As our understanding of disease biology continues to evolve, new targets are being identified that could benefit from the unique properties of this compound. Furthermore, advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced efficacy and reduced toxicity.

In conclusion, Benzoic acid, 2-amino-4-bromo-3,6-difluoro- (CAS No.< strong>CAS No.